![molecular formula C15H28O3 B1161919 Reneilmol CAS No. 260968-11-4](/img/structure/B1161919.png)
Reneilmol
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Description
Synthesis Analysis
The synthesis of complex organic compounds often involves strategic methodologies such as reticular synthesis, which is highlighted for its role in creating materials with predetermined structures and properties. This approach uses secondary building units to direct the assembly of ordered frameworks, epitomizing a conceptual strategy aimed at overcoming the challenge of designing new materials from molecular building blocks (O. Yaghi et al., 2003). Additionally, the total synthesis of diarylheptanoid natural products, like renealtins A and B, through asymmetric dihydroxylation and oxy-Michael addition, offers a glimpse into efficient synthetic routes that could be relevant to Reneilmol (G. Sabitha et al., 2007).
Molecular Structure Analysis
Understanding the molecular structure of compounds is crucial for predicting their behavior and interactions. Techniques such as noncovalent synthesis leverage physical-organic chemistry to create aggregates, illustrating the significance of molecular self-assembly in constructing complex structures (G. Whitesides et al., 1995). This approach, emphasizing the role of noncovalent bonds in building molecular aggregates, can be pivotal in deciphering the molecular structure of this compound.
Chemical Reactions and Properties
The synthesis and functionalization of molecules, including those with complex structures like this compound, often depend on understanding their chemical reactions and properties. Research into cucurbiturils, for example, showcases how molecular containers can form stable complexes with a variety of guests, indicating the diverse chemical reactivity and potential applications of such compounds (Khaleel I. Assaf & W. Nau, 2015).
Physical Properties Analysis
The analysis of physical properties is integral to the application and functionality of chemical compounds. Molecular modeling techniques have been employed to examine the physical properties of alkanes, providing valuable insights into boiling points, molar volumes, and critical temperatures which are essential for understanding the behavior of chemical compounds in various conditions (D. Needham et al., 1988).
Chemical Properties Analysis
Exploring the chemical properties of compounds involves a detailed investigation of their reactivity and stability. The concept of total synthesis in metal nanoclusters, aiming for precision at the atomic level, highlights the evolving capabilities in chemical synthesis that could be applied to understanding and manipulating the chemical properties of this compound-like compounds (Qiaofeng Yao et al., 2018).
Safety and Hazards
properties
IUPAC Name |
(3S,3aS,4R,5S,8R,8aR)-5,8a-dimethyl-3-propan-2-yl-1,2,3,3a,4,6,7,8-octahydroazulene-4,5,8-triol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28O3/c1-9(2)10-5-7-14(3)11(16)6-8-15(4,18)13(17)12(10)14/h9-13,16-18H,5-8H2,1-4H3/t10-,11+,12+,13+,14-,15-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUVQJFBJHKRROA-ZYIYBEKCSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CCC2(C1C(C(CCC2O)(C)O)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1CC[C@@]2([C@H]1[C@H]([C@@](CC[C@H]2O)(C)O)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.38 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.